Cas no 87031-30-9 (3-tert-butyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-tert-butyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 87031-30-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD00051761
• CID: 90959
• PubChem ID: 2735686
• Update Time: 2025-04-18

3-tert-butyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-1-methyl-2-pyrazolin-5-one
• 3-TERT-BUTYL-1-METHYL-1H-PYRAZOL-5(4H)-ONE
• 5-tert-butyl-2-methyl-4H-pyrazol-3-one
• 3-(tert-butyl)-1-methyl-2-pyrazolin-5-one
• 5-(tert-Butyl)-2,4-dihydro-2-methyl-3H-pyrazol-3-one
• 5-tert. Butyl-3,4-dihydro-2-methyl-2H-pyrazol-3-on
• Maybridge4_000334
• EN300-342009
• 5-tert-Butyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one
• DTXSID70370883
• CS-0207265
• 87031-30-9
• SCHEMBL7252699
• 5-tert-Butyl-2,4-dihydro-2-methyl-3H-pyrazol-3-one
• CHEMBL1566134
• FT-0616390
• Z359504034
• 3-(tert-Butyl)-1-methyl-1H-pyrazol-5(4H)-one
• FS-1088
• HMS1521P04
• 3-(tert-butyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• MFCD00051761
• InChI=1/C8H14N2O/c1-8(2,3)6-5-7(11)10(4)9-6/h5H2,1-4H
• IDI1_030916
• QTLHXZDNJCSMMQ-UHFFFAOYSA-N
• AKOS005202769
• CHEBI:183720
• F8886-6128
• 3-t-butyl-1-methyl-2-pyrazolin-5-one
• 3-tert-butyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD00051761
• Inchi： 1S/C8H14N2O/c1-8(2,3)6-5-7(11)10(4)9-6/h5H2,1-4H3
• InChI Key： QTLHXZDNJCSMMQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C)=NN1C
• BRN： 5808391

Computed Properties

• Exact Mass: 154.11100
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Color/Form: White to yellow solid
• Density: 1.04
• Melting Point: 150-152°C
• Boiling Point: 200.2°C at 760 mmHg
• Flash Point: 74.9°C
• Refractive Index: 1.516
• PSA: 32.67000
• LogP: 0.62410
• Solubility: Slightly soluble in water

3-tert-butyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：